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Compound of Interest

Compound Name: NLS-StAx-h

Cat. No.: B13397197

This document provides critical operational procedures for the safe handling and disposal of
NLS-StAx-h, a selective, cell-permeable stapled peptide inhibitor of Wnt signaling. Adherence
to these guidelines is essential for ensuring laboratory safety and environmental protection.

Disposal Procedures

The primary disposal method for NLS-StAx-h and its containers is through an approved waste
disposal plant.[1] This ensures that the compound, which is very toxic to aquatic life with long-
lasting effects, is managed in an environmentally responsible manner.[1]

Step-by-Step Disposal Protocol:

e Segregation: Isolate waste containing NLS-StAx-h from other laboratory waste streams to
prevent cross-contamination.

o Labeling: Clearly label the waste container with the chemical name ("NLS-StAx-h") and
appropriate hazard symbols.

o Containment: Ensure the waste container is securely sealed and leak-proof.

» Professional Disposal: Arrange for collection by a licensed hazardous waste disposal
company. Do not dispose of NLS-StAx-h down the drain or in general laboratory trash.

o Spillage: In the event of a spill, collect the spillage for disposal in a designated and approved
waste container.[1]
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Safety and Handling

Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

» Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.
Handling Precautions:

e Avoid inhalation of dust or aerosols.[1]

Prevent contact with eyes and skin.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where NLS-StAx-h is handled or stored.[1]

Use only in well-ventilated areas, preferably within a chemical fume hood.[1]

o I ficati

Parameter Value Source
Molecular Weight 3445.26 g/mol [1]
Formula C161H275N55029 [1]

ICso (Wnt Signaling) 1.4 pM [21[3]14]
Storage (Powder) -20°C [1]
Storage (in Solvent) -80°C [1]
Solubility Soluble to 1 mg/ml in water

Mechanism of Action: Wnt Signaling Inhibition
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NLS-StAx-h functions as a competitive inhibitor of the (3-catenin-TCF/LEF protein-protein
interaction.[2][5] In the canonical Wnt signaling pathway, the accumulation of 3-catenin in the
cytoplasm leads to its translocation to the nucleus. Within the nucleus, -catenin binds to the T-
cell factor/lymphoid enhancer-binding factor (TCF/LEF) family of transcription factors, activating
the transcription of Wnt target genes, which are often implicated in cell proliferation and
migration.[2][5] NLS-StAXx-h prevents this interaction, thereby inhibiting the downstream gene
expression that contributes to oncogenic activity in certain cancers, such as colorectal cancer.
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NLS-StAx-h inhibits Wnt signaling by blocking B-catenin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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